Cas no 2229447-21-4 (1-(2,4-dimethoxypyridin-3-yl)-N-methylcyclopropan-1-amine)

1-(2,4-Dimethoxypyridin-3-yl)-N-methylcyclopropan-1-amine is a structurally distinct organic compound featuring a cyclopropane ring linked to a substituted pyridine moiety. The presence of methoxy groups at the 2- and 4-positions of the pyridine ring enhances its electronic properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The N-methylcyclopropylamine component contributes to its potential as a building block for bioactive molecules, offering steric and electronic modulation. Its well-defined reactivity profile allows for selective functionalization, enabling applications in medicinal chemistry and material science. The compound’s stability and synthetic versatility make it suitable for use in complex molecular architectures.

1-(2,4-dimethoxypyridin-3-yl)-N-methylcyclopropan-1-amine structure

2229447-21-4 structure

Product Name:1-(2,4-dimethoxypyridin-3-yl)-N-methylcyclopropan-1-amine

CAS No:2229447-21-4

MF:C₁₁H₁₆N₂O₂

MW:208.256942749023

CID:5935163

PubChem ID:165697136

Update Time:2025-10-29

1-(2,4-dimethoxypyridin-3-yl)-N-methylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

- 1-(2,4-dimethoxypyridin-3-yl)-N-methylcyclopropan-1-amine
- EN300-1795791
- 2229447-21-4
- Inchi： 1S/C11H16N2O2/c1-12-11(5-6-11)9-8(14-2)4-7-13-10(9)15-3/h4,7,12H,5-6H2,1-3H3
- InChI Key： MRUSTRQKWYNJEB-UHFFFAOYSA-N
- SMILES： O(C)C1C=CN=C(C=1C1(CC1)NC)OC

Computed Properties

Exact Mass: 208.121177757g/mol
Monoisotopic Mass: 208.121177757g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 4
Complexity: 219
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.8
Topological Polar Surface Area: 43.4Å²

1-(2,4-dimethoxypyridin-3-yl)-N-methylcyclopropan-1-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1795791-0.05g	1-(2,4-dimethoxypyridin-3-yl)-N-methylcyclopropan-1-amine	2229447-21-4	0.05g	$1428.0	2023-09-19
Enamine	EN300-1795791-0.1g	1-(2,4-dimethoxypyridin-3-yl)-N-methylcyclopropan-1-amine	2229447-21-4	0.1g	$1496.0	2023-09-19
Enamine	EN300-1795791-0.25g	1-(2,4-dimethoxypyridin-3-yl)-N-methylcyclopropan-1-amine	2229447-21-4	0.25g	$1564.0	2023-09-19
Enamine	EN300-1795791-0.5g	1-(2,4-dimethoxypyridin-3-yl)-N-methylcyclopropan-1-amine	2229447-21-4	0.5g	$1632.0	2023-09-19
Enamine	EN300-1795791-1.0g	1-(2,4-dimethoxypyridin-3-yl)-N-methylcyclopropan-1-amine	2229447-21-4	1g	$1701.0	2023-06-02
Enamine	EN300-1795791-2.5g	1-(2,4-dimethoxypyridin-3-yl)-N-methylcyclopropan-1-amine	2229447-21-4	2.5g	$3332.0	2023-09-19
Enamine	EN300-1795791-5.0g	1-(2,4-dimethoxypyridin-3-yl)-N-methylcyclopropan-1-amine	2229447-21-4	5g	$4930.0	2023-06-02
Enamine	EN300-1795791-10.0g	1-(2,4-dimethoxypyridin-3-yl)-N-methylcyclopropan-1-amine	2229447-21-4	10g	$7312.0	2023-06-02
Enamine	EN300-1795791-1g	1-(2,4-dimethoxypyridin-3-yl)-N-methylcyclopropan-1-amine	2229447-21-4	1g	$1701.0	2023-09-19
Enamine	EN300-1795791-5g	1-(2,4-dimethoxypyridin-3-yl)-N-methylcyclopropan-1-amine	2229447-21-4	5g	$4930.0	2023-09-19

1-(2,4-dimethoxypyridin-3-yl)-N-methylcyclopropan-1-amine Related Literature

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Additional information on 1-(2,4-dimethoxypyridin-3-yl)-N-methylcyclopropan-1-amine

Comprehensive Overview of 1-(2,4-Dimethoxypyridin-3-yl)-N-methylcyclopropan-1-amine (CAS No. 2229447-21-4)

1-(2,4-Dimethoxypyridin-3-yl)-N-methylcyclopropan-1-amine (CAS No. 2229447-21-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This compound belongs to the class of pyridine derivatives, which are widely studied for their bioactive properties. The presence of a cyclopropylamine moiety and dimethoxy substitutions on the pyridine ring enhances its versatility in drug discovery and material science.

In recent years, the demand for heterocyclic compounds like 1-(2,4-dimethoxypyridin-3-yl)-N-methylcyclopropan-1-amine has surged, driven by their role in developing small-molecule therapeutics and catalysts. Researchers are particularly interested in its potential as a building block for kinase inhibitors or neuroactive agents, aligning with trends in precision medicine and CNS drug development. The compound's CAS number 2229447-21-4 serves as a critical identifier for regulatory and procurement purposes.

The synthesis of CAS 2229447-21-4 typically involves multi-step organic reactions, including nucleophilic substitution and ring-closing metathesis, to achieve high purity. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to verify its structural integrity. Its logP and solubility profiles make it suitable for formulation studies, addressing common challenges in drug delivery optimization.

From an industrial perspective, 1-(2,4-dimethoxypyridin-3-yl)-N-methylcyclopropan-1-amine is often discussed in the context of green chemistry and sustainable synthesis. Companies are exploring eco-friendly routes to produce such intermediates, reducing waste and energy consumption. This aligns with global initiatives like the UN Sustainable Development Goals (SDGs), particularly Goal 12 (Responsible Consumption and Production).

Frequently asked questions about this compound include: "What are the applications of pyridine-based amines in drug discovery?" and "How does the cyclopropyl group influence bioactivity?" These queries reflect growing interest in structure-activity relationships (SAR) and fragment-based drug design. Additionally, its stability under physiological conditions is a key consideration for preclinical studies.

In summary, 1-(2,4-dimethoxypyridin-3-yl)-N-methylcyclopropan-1-amine (CAS No. 2229447-21-4) represents a promising scaffold for multidisciplinary research. Its combination of rigidity (from the cyclopropane ring) and electronic modulation (via methoxy groups) offers broad utility in medicinal chemistry and beyond. As innovation accelerates in targeted therapies and functional materials, this compound is poised to remain a focal point in scientific literature and industrial applications.